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Compound of Interest

Compound Name: 2-Bromoanisole

Cat. No.: B166433

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 2-
Bromoanisole (CAS No: 578-57-4), a versatile organobromide compound. As an important
intermediate in the synthesis of pharmaceuticals, agrochemicals, and other specialty
chemicals, a thorough understanding of its physical characteristics is essential for its effective
application in research and development.

Quantitative Data Summary

The physical properties of 2-Bromoanisole have been determined and reported across
various sources. The following table summarizes the key quantitative data for its melting and
boiling points.
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Physical

Property Value (°C) Value (°F) Value (K) Source(s)
Melting Point 2.5 36.5 275.6 [1]

2 35.6 275.15 [2113114]

Boiling Point 223 433.4 496.15 [2][3]

216 420.8 489.15 [1]

211 411.8 484.15 [4]

210-211 410-411.8 483.15 - 484.15

210 410 483.15 [5]

Experimental Protocols

The determination of melting and boiling points is fundamental to characterizing a chemical
compound. The following sections detail the standard methodologies used to obtain these
values.

The melting point of a substance is the temperature at which it transitions from a solid to a
liquid state. For a pure crystalline solid, this transition occurs over a narrow range. The
presence of impurities typically causes a depression and broadening of the melting point range.

[E]071[8]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[6][7]

Capillary tubes (sealed at one end)[6][9]

Thermometer

Mortar and pestle

Procedure:
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e Sample Preparation: A small amount of 2-Bromoanisole is finely ground into a powder using
a mortar and pestle.[7]

o Capillary Tube Loading: The open end of a capillary tube is pushed into the powdered
sample. The tube is then inverted and tapped gently to pack the solid into the closed end,
achieving a sample height of 2-3 mm.[10]

o Apparatus Setup: The loaded capillary tube is attached to a thermometer, ensuring the
sample is aligned with the thermometer bulb. This assembly is then placed into the heating
block of a melting point apparatus or a Thiele tube containing a high-boiling point liquid (e.qg.,
mineral oil or silicone oil).[6][8]

e Heating and Observation:

o The apparatus is heated rapidly to a temperature approximately 15-20°C below the
expected melting point of 2-Bromoanisole.[7]

o The heating rate is then reduced to a slow and steady 1-2°C per minute to ensure thermal
equilibrium between the sample, the heating medium, and the thermometer.[6]

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.[7]

o The temperature at which the last crystal of the solid melts is recorded as the end of the
melting range.[7]

o Data Recording: The observed temperature range constitutes the melting point of the
sample. For high accuracy, the determination is typically repeated at least twice, and the
results are averaged.[6]

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[11][12] Similar to the melting point, the boiling point is a key
indicator of a substance's purity.

Apparatus:

e Thiele tube or a small test tube with a heating bath (e.g., oil bath)
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Small test tube (e.g., ignition tube)

Capillary tube (sealed at one end)

Thermometer

Heating source (e.g., Bunsen burner or hot plate)
Procedure:

o Sample Preparation: A small volume (a few milliliters) of 2-Bromoanisole is placed into a
small test tube.[13]

e Apparatus Assembly:

o A capillary tube, sealed at one end, is placed into the test tube with the open end
submerged in the liquid.[11]

o The test tube is securely attached to a thermometer.

o The entire assembly is then immersed in a heating bath (e.g., a Thiele tube filled with
mineral oil), ensuring the liquid level in the bath is above the sample level in the test tube.
[14]

e Heating and Observation:

o The heating bath is heated gently. As the temperature rises, air trapped in the capillary
tube will be expelled, seen as a slow stream of bubbles.[14]

o Upon further heating, the liquid will begin to boil, and a rapid and continuous stream of
vapor bubbles will emerge from the capillary tube.[11][14]

o At this point, the heating is discontinued, and the bath is allowed to cool slowly.

o Data Recording: The stream of bubbles will slow down and eventually stop. The temperature
at which the liquid just begins to enter the capillary tube is recorded as the boiling point.[11]
[14] This is the point where the external pressure equals the vapor pressure of the liquid.
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Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the determination of the physical
properties of 2-Bromoanisole.
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Workflow for Physical Property Determination

2-Bromoanisole Sample

Melting Point Determination

Start: Solid 2-Bromoanisole

Boiling Point Determination

Sample Preparation:

Grind into fine powder Start: Liquid 2-Bromoanisole

Assemble Apparatus:

Lesul s Catpllen; ez Test tube, capillary, thermometer in bath
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Observe Rapid Bubbles
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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